![molecular formula C16H11Cl2N5OS B279259 3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279259.png)
3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DMTT, is a novel compound that has been synthesized and studied for its potential applications in scientific research.
Mechanism of Action
3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole acts as a positive allosteric modulator of the GABA-A receptor, which enhances the activity of the receptor and increases the inhibitory effects of GABA. This leads to an overall decrease in neuronal activity and a reduction in anxiety and arousal.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic and sedative effects in animal models. It has also been shown to increase the duration of sleep and reduce the time it takes to fall asleep. This compound has been found to have minimal effects on motor coordination and cognitive function, making it a potentially safer alternative to other sedative drugs.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its high affinity for the GABA-A receptor, which makes it a useful tool for studying the role of the receptor in anxiety and sleep. However, one limitation of this compound is its relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
For research on 3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole include the development of more potent and selective modulators of the GABA-A receptor and the investigation of its long-term effects on anxiety and sleep.
Synthesis Methods
3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized using a multistep process that involves the reaction of 2,4-dichlorophenol with methyl chloroformate to form 2,4-dichlorophenyl methyl carbonate. This intermediate is then reacted with 6-methyl-3-pyridyl hydrazine to form 3-(2,4-dichlorophenoxy)methyl-6-(6-methyl-3-pyridyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The final step involves the oxidation of the thiol group to form this compound.
Scientific Research Applications
3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the GABA-A receptor, which is involved in the regulation of anxiety and sleep. This compound has also been shown to have anxiolytic and sedative effects in animal models, making it a potential candidate for the treatment of anxiety disorders and sleep disorders.
properties
Molecular Formula |
C16H11Cl2N5OS |
---|---|
Molecular Weight |
392.3 g/mol |
IUPAC Name |
3-[(2,4-dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H11Cl2N5OS/c1-9-2-3-10(7-19-9)15-22-23-14(20-21-16(23)25-15)8-24-13-5-4-11(17)6-12(13)18/h2-7H,8H2,1H3 |
InChI Key |
NNJGCGZARNDNNY-UHFFFAOYSA-N |
SMILES |
CC1=NC=C(C=C1)C2=NN3C(=NN=C3S2)COC4=C(C=C(C=C4)Cl)Cl |
Canonical SMILES |
CC1=NC=C(C=C1)C2=NN3C(=NN=C3S2)COC4=C(C=C(C=C4)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.